Cas no 2228316-28-5 (4-(4-methylcyclohexyl)oxane-2,6-dione)

• Product Name: 4-(4-methylcyclohexyl)oxane-2,6-dione
• CAS No: 2228316-28-5
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 5838080
• PubChem ID: 165641681
• Update Time: 2025-06-08

4-(4-methylcyclohexyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylcyclohexyl)oxane-2,6-dione
• 2228316-28-5
• EN300-1734582

• Inchi： 1S/C12H18O3/c1-8-2-4-9(5-3-8)10-6-11(13)15-12(14)7-10/h8-10H,2-7H2,1H3
• InChI Key： LEALHZHLMUIXKF-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)C1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(4-methylcyclohexyl)oxane-2,6-dione

Introduction to 4-(4-methylcyclohexyl)oxane-2,6-dione (CAS No: 2228316-28-5)

4-(4-methylcyclohexyl)oxane-2,6-dione, identified by the CAS number 2228316-28-5, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This oxane dione derivative features a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and medicinal chemistry. The presence of a cyclohexyl group with a methyl substitution at the fourth position introduces steric and electronic effects that influence its reactivity and interaction with biological targets.

The molecular structure of 4-(4-methylcyclohexyl)oxane-2,6-dione consists of a six-membered heterocyclic ring containing two ketone groups at the 2- and 6-positions, with an additional 4-methylcyclohexyl substituent attached to the oxane ring. This configuration imparts flexibility to the molecule, making it a versatile scaffold for designing novel compounds. The compound's dual-ketone functionality suggests potential utility as an intermediate in the synthesis of more complex molecules, particularly in the development of heterocyclic derivatives with pharmaceutical relevance.

In recent years, there has been growing interest in oxane diones due to their role as key intermediates in the synthesis of bioactive molecules. The structural motif of 4-(4-methylcyclohexyl)oxane-2,6-dione aligns well with this trend, as it offers a balance between rigidity and flexibility. This balance is crucial for optimizing interactions with biological targets, such as enzymes and receptors, which often require specific spatial and electronic arrangements for effective binding.

One of the most compelling aspects of 4-(4-methylcyclohexyl)oxane-2,6-dione is its potential as a building block for drug discovery. The compound's dual-ketone groups can undergo various chemical transformations, including condensation reactions, Michael additions, and cyclization processes, which are commonly employed in medicinal chemistry to generate novel scaffolds. Furthermore, the cyclohexyl substituent with a methyl group at position 4 can modulate the electronic properties of the molecule, influencing its solubility and metabolic stability—key factors in drug design.

Recent studies have highlighted the importance of oxane diones in the development of antimicrobial and anti-inflammatory agents. The structural features of 4-(4-methylcyclohexyl)oxane-2,6-dione make it a promising candidate for such applications. For instance, modifications to the cyclohexyl ring or the ketone groups could enhance binding affinity to target proteins or enzymes involved in pathogenic processes. Additionally, the compound's ability to undergo further functionalization allows researchers to explore diverse chemical spaces, increasing the likelihood of identifying lead compounds with therapeutic potential.

The synthesis of 4-(4-methylcyclohexyl)oxane-2,6-dione has been optimized through various methodologies to ensure high yield and purity. Common approaches include cyclocondensation reactions between appropriate precursors under controlled conditions. Advances in catalytic systems have further improved the efficiency of these reactions, making it feasible to produce larger quantities of the compound for research purposes. Such synthetic advancements are critical for facilitating downstream applications in drug discovery and material science.

The pharmacological profile of 4-(4-methylcyclohexyl)oxane-2,6-dione is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. The compound's structural similarity to known bioactive molecules positions it as a valuable candidate for structure-activity relationship (SAR) studies. By systematically modifying its core structure or substituents, researchers can gain insights into how specific molecular features influence biological function. This approach is essential for rational drug design and optimizing lead compounds for clinical development.

In conclusion,4-(4-methylcyclohexyl)oxane-2,6-dione (CAS No: 2228316-28-5) represents a significant advancement in organic chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it a promising candidate for further exploration in drug discovery and material science. As research continues to uncover new applications for this compound,it is likely to play an increasingly important role in developing next-generation therapeutics and functional materials.